Cas no 16523-02-7 (2-Bromoethyl Methyl Sulfone)

• Product Name: 2-Bromoethyl Methyl Sulfone
• CAS No: 16523-02-7
• MF: C₃H₇BrO₂S
• MW: 187.055479288101
• MDL: MFCD08274926
• CID: 121717
• PubChem ID: 13725757
• Update Time: 2025-06-17

2-Bromoethyl Methyl Sulfone Chemical and Physical Properties

Names and Identifiers

• 2-Bromoethyl Methyl Sulfone
• 2-BROMOETYL-METHYLSULFONE
• 1-bromo-2-(methylsulfonyl)Ethane
• 2-Bromoethyl-Methylsulfone
• Ethane,1-bromo-2-(methylsulfonyl)-
• 1-bromo-2-methanesulfonyl-ethane
• 1-BroMo-2-(Methylsulfonyl)-ethane
• Ethane, 1-bromo-2-(methylsulfonyl)-
• 1-bromo-2-methylsulfonylethane
• 2-BromoethylMethylSulfone
• C3H7BrO2S
• 2-Methylsulfonylethyl bromide
• 1-bromo-2-methanesulfonylethane
• NIEGKADUBXVLHF-UHFFFAOYSA-N
• 1-bromo-2-(methylsulphonyl)ethane
• 5490AJ
• TRA0051331
• SY020452
• CS-11428
• AKOS013333948
• AC1299
• 16523-02-7
• AMY20175
• CS-0084612
• EN300-211467
• MFCD08274926
• SCHEMBL164582
• DB-363390
• XH1317

• MDL： MFCD08274926
• Inchi： 1S/C3H7BrO2S/c1-7(5,6)3-2-4/h2-3H2,1H3
• InChI Key： NIEGKADUBXVLHF-UHFFFAOYSA-N
• SMILES： BrCCS(C)(=O)=O

Computed Properties

• Exact Mass: 185.93500
• Monoisotopic Mass: 185.93501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• PSA: 42.52000
• LogP: 1.50670

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Other Chemical Reagents

Additional information on 2-Bromoethyl Methyl Sulfone

Introduction to 2-Bromoethyl Methyl Sulfone (CAS No. 16523-02-7)

2-Bromoethyl Methyl Sulfone, with the chemical formula C₄H₇BrO₂S and CAS number 16523-02-7, is a significant compound in the field of organic chemistry and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in synthetic chemistry and its potential role in the development of novel therapeutic agents.

The molecular structure of 2-Bromoethyl Methyl Sulfone features a bromoethyl group attached to a methyl sulfone moiety. This unique arrangement makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and sulfone functionalities allows for further chemical modifications, making it a versatile building block in medicinal chemistry.

In recent years, 2-Bromoethyl Methyl Sulfone has been extensively studied for its potential applications in drug discovery. Its ability to act as a cross-linking agent and a precursor for more complex molecules has made it particularly useful in the development of small-molecule drugs. Researchers have explored its use in creating novel sulfonamide derivatives, which are known for their broad spectrum of biological activities.

One of the most compelling aspects of 2-Bromoethyl Methyl Sulfone is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases, including cancer. By incorporating 2-Bromoethyl Methyl Sulfone into the structure of kinase inhibitors, scientists can design molecules that specifically target and inhibit these enzymes, thereby potentially treating a wide range of disorders.

Recent studies have also highlighted the compound's utility in the development of antiviral agents. The sulfone group in 2-Bromoethyl Methyl Sulfone is known to exhibit antiviral properties, making it an attractive candidate for designing drugs that can combat viral infections. Researchers have been particularly interested in its potential to interfere with viral replication by inhibiting key viral enzymes or by disrupting viral protein-protein interactions.

The synthetic versatility of 2-Bromoethyl Methyl Sulfone has also been leveraged in the creation of materials with specialized properties. For instance, its incorporation into polymer matrices can lead to materials with enhanced thermal stability and mechanical strength. These properties make it valuable for applications in high-performance materials and advanced manufacturing processes.

In addition to its pharmaceutical applications, 2-Bromoethyl Methyl Sulfone has shown promise in agricultural research. Its ability to act as a precursor for herbicides and fungicides has been explored, offering new avenues for developing crop protection agents that are more effective and environmentally friendly.

The chemical reactivity of 2-Bromoethyl Methyl Sulfone is another area of active investigation. The bromo group provides a site for nucleophilic substitution reactions, allowing for the introduction of various functional groups into the molecule. This reactivity has been exploited to create libraries of compounds for high-throughput screening, enabling researchers to identify new leads for drug development.

The safety profile of 2-Bromoethyl Methyl Sulfone is also an important consideration. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed to ensure safe laboratory practices. Researchers using this compound should be aware of its potential reactivity and take appropriate precautions to minimize exposure.

In conclusion, 2-Bromoethyl Methyl Sulfone (CAS No. 16523-02-7) is a multifaceted compound with significant applications in pharmaceutical research, materials science, and agricultural chemistry. Its unique molecular structure and versatile reactivity make it a valuable tool for developing new drugs, advanced materials, and sustainable agricultural solutions. As research continues to uncover new applications for this compound, its importance in various scientific fields is likely to grow even further.